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Compound of Interest

Compound Name: Remdesivir-d4

Cat. No.: B15126497 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of Remdesivir-d4

Introduction
Remdesivir-d4 is the deuterated form of Remdesivir, a broad-spectrum antiviral medication.[1]

It is intended for use as an internal standard for the quantification of Remdesivir in biological

samples by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[2] The incorporation of deuterium atoms

increases the molecular weight of the compound, allowing for its differentiation from the non-

deuterated form in mass spectrometry analysis, which is crucial for accurate quantification in

pharmacokinetic and metabolic studies.[3] Like its non-deuterated counterpart, Remdesivir-d4
is a prodrug that, upon entering cells, is metabolized into its active nucleoside triphosphate

form.[2][4]

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Remdesivir-d4 are summarized in

the table below. This data is essential for researchers in designing experiments, preparing

solutions, and interpreting analytical results.
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Property Value Reference

Molecular Formula C₂₇H₃₁D₄N₆O₈P [1][2]

Molecular Weight 606.6 g/mol [1][2][5]

CAS Number 2738376-82-2 [2]

Physical Form Solid [2]

Purity ≥99% deuterated forms (d₁-d₄) [2]

Solubility
Soluble in DMF, DMSO, and

Methanol.
[2]

Storage Temperature -20°C [2]

Stability ≥ 4 years at -20°C [2]

Mechanism of Action
Remdesivir is a prodrug that delivers a nucleoside analog to host cells.[6] Once inside the cell,

it undergoes a series of metabolic steps to be converted into its active triphosphate form, GS-

443902.[4][7][8] This active metabolite mimics the natural adenosine triphosphate (ATP) and is

incorporated into the nascent viral RNA chain by the viral RNA-dependent RNA polymerase

(RdRp).[9][10] The incorporation of the Remdesivir metabolite leads to delayed chain

termination, thereby inhibiting viral replication.[7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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